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A Comprehensive Guide to Fluoropolymer Properties: PTFE vs. PVDF vs. FEP

For researchers, scientists, and drug development professionals, selecting the appropriate

fluoropolymer is a critical decision that can significantly impact experimental outcomes and

product performance. Polytetrafluoroethylene (PTFE), Polyvinylidene Fluoride (PVDF), and

Fluorinated Ethylene Propylene (FEP) are three of the most common fluoropolymers, each

offering a unique combination of chemical, thermal, and mechanical properties. This guide

provides an objective comparison of these materials, supported by quantitative data and

detailed experimental methodologies, to aid in making an informed selection for your specific

application.

Comparative Performance Data
The following tables summarize the key properties of PTFE, PVDF, and FEP. The data

presented are typical values and may vary depending on the specific grade and processing of

the material.

Table 1: Mechanical Properties
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Property PTFE PVDF FEP Test Method

Tensile Strength

(MPa)
22-35 36-51 21-31 ASTM D638

Elongation at

Break (%)
200-400 100-300 250-330 ASTM D638

Flexural Modulus

(GPa)
0.5-0.9 2.0 0.95 ASTM D790

Hardness (Shore

D)
50-65 70-80 55-60 ASTM D2240

Table 2: Thermal Properties
Property PTFE PVDF FEP Test Method

Melting Point

(°C)
327 177 260 ASTM D3418

Continuous

Service

Temperature (°C)

260 150 200 -

Heat Deflection

Temperature at

0.46 MPa (°C)

250 300 158 ASTM D648

Thermal

Conductivity

(W/m·K)

0.25 0.17-0.19 0.24 ASTM C177

Table 3: Electrical and Other Properties
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Property PTFE PVDF FEP Test Method

Dielectric

Constant (at 1

MHz)

2.1 6.4-8.4 2.1 ASTM D150

Coefficient of

Friction

(dynamic)

0.05-0.10 0.14 0.33 ASTM D1894

Water Absorption

(24 hrs, %)
<0.01 0.04 0.01 ASTM D570

Biocompatibility
Excellent (USP

Class VI)

Good (USP

Class VI grades

available)

Excellent (USP

Class VI)
USP Class VI

UV Resistance Poor Good Excellent -

Experimental Protocols
The data presented in the tables above are determined by standardized experimental

protocols. Understanding these methodologies is crucial for interpreting the data and designing

relevant experiments.

Mechanical Property Testing
Tensile Strength and Elongation (ASTM D638): This test measures the force required to pull

a specimen to its breaking point and the extent to which it stretches.[1][2][3] A "dog-bone"

shaped specimen is placed in the grips of a universal testing machine and pulled at a

constant rate of speed until it fractures.[3][4] An extensometer can be used to precisely

measure the elongation.[5]

Flexural Modulus (ASTM D790): This test determines the stiffness of a material by placing a

rectangular specimen on two supports and applying a load to the center (a three-point

bending setup).[6][7] The force and deflection are measured until the specimen breaks or

reaches a 5% strain.[7]
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Hardness (ASTM D2240): This method measures the indentation hardness of a material

using a device called a durometer.[8][9] A specified indenter is pressed into the material

under a defined force, and the depth of penetration is measured.[10][11] The Shore D scale

is typically used for harder plastics.[10]

Thermal Property Testing
Melting Point (ASTM D3418): This standard uses Differential Scanning Calorimetry (DSC) to

determine the melting point of a polymer. A small sample is heated at a controlled rate, and

the heat flow to the sample is monitored. The melting point is identified as the peak of the

endothermic transition in the heat flow curve.

Heat Deflection Temperature (ASTM D648): This test determines the temperature at which a

plastic sample deforms under a specified load.[12][13] A rectangular bar is subjected to a

flexural load in an edgewise position, and the temperature is increased at a uniform rate until

the bar deflects by a specific amount.[14][15]

Thermal Conductivity (ASTM C177): This method uses a guarded-hot-plate apparatus to

measure the steady-state heat flux through a flat specimen.[16][17][18] Two identical

samples are placed on either side of a heated plate, and the temperature difference across

the specimens is measured to calculate the thermal conductivity.[19]

Other Property Testing
Dielectric Constant (ASTM D150): This test measures the ability of a material to store

electrical energy.[20][21][22] A sample is placed between two electrodes, and the

capacitance is measured. The dielectric constant is the ratio of the capacitance of the

material to the capacitance of a vacuum.[22]

Coefficient of Friction (ASTM D1894): This standard determines the static (initial) and kinetic

(moving) friction of a plastic film or sheet.[23][24][25] A sled of a known weight with the test

material attached is pulled across a stationary surface also covered with the test material at

a constant speed.[26] The forces required to start and maintain motion are measured.[26]

Chemical Resistance (ASTM D543 / ISO 175): These standards evaluate the resistance of

plastics to chemical reagents.[27][28][29][30][31][32][33][34][35] Test specimens are

immersed in the chemical for a specified time and temperature.[28] Changes in weight,
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dimensions, appearance, and mechanical properties are then measured and compared to

control specimens.[27][28][31]

Biocompatibility (USP Class VI): This is the most rigorous classification for plastics used in

medical applications.[36][37] The testing involves three in vivo tests: a systemic injection

test, an intracutaneous test, and an implantation test to assess the biological reactivity and

potential for toxic effects.

Fluoropolymer Selection Workflow
The following diagram illustrates a logical workflow for selecting the most suitable

fluoropolymer based on key application requirements.
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Caption: A decision tree for selecting between PTFE, PVDF, and FEP based on key

performance criteria.

Conclusion
The choice between PTFE, PVDF, and FEP depends on a careful evaluation of the specific

demands of the application. PTFE is the material of choice for applications requiring the

highest thermal and chemical resistance. PVDF offers superior mechanical strength and UV

resistance, making it suitable for structural components. FEP provides a balance of properties

similar to PTFE but with the significant advantage of being melt-processable. By understanding

the quantitative differences in their properties and the methodologies used to measure them,

researchers and professionals can confidently select the optimal fluoropolymer for their needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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